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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B12324271

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a naturally occurring oligostilbene, a class of resveratrol oligomers, that has
garnered interest for its potential bioactive properties. It is crucial to distinguish Ampelopsin F
from the more extensively studied flavanonol, Ampelopsin, which is also known as
Dihydromyricetin (DHM). Ampelopsin F is a distinct chemical entity with a different molecular
structure and a unique profile of biological activities. This technical guide provides a
comprehensive overview of the discovery, isolation, characterization, and known biological
activities of Ampelopsin F, with a focus on experimental details and data.

Discovery and Natural Occurrence

(+)-Ampelopsin F was first isolated from the roots of Caragana sinica (Buc’hoz) Rehder, a
plant used in traditional medicine.[1][2][3][4] Its discovery was part of a broader investigation
into the antioxidative constituents of this plant species, which is known to be a rich source of
various oligostilbenes.[1][3][5]

Physicochemical Properties

The fundamental physicochemical properties of Ampelopsin F are summarized in the table
below.
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Property Value Source

Molecular Formula C28H2206 [6]

Molecular Weight 454.47 g/mol [6]
Oligostilbene (Resveratrol

Class ] [1107]
Trimer)

Appearance White Amorphous Powder N/A

Optical Rotation [a]®>_ D_+35.4 (c 0.1, MeOH) N/A

Experimental Protocols
Isolation of (+)-Ampelopsin F from Caragana sinica

The following protocol is based on the methodology described for the isolation of oligostilbenes
from the roots of Caragana sinica.[1][3]

1. Extraction:

» Air-dried and powdered roots of Caragana sinica are extracted with methanol (MeOH) at
room temperature.

e The solvent is evaporated under reduced pressure to yield a crude MeOH extract.
2. Fractionation:

e The crude extract is suspended in water and partitioned successively with ethyl acetate
(EtOAc) and n-butanol.

e The EtOAc-soluble fraction, which contains the oligostilbenes, is concentrated.
3. Chromatographic Purification:

o The EtOAc fraction is subjected to column chromatography on a silica gel column, eluting
with a gradient of chloroform-methanol to yield several sub-fractions.
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» Fractions containing compounds of interest are further purified by repeated column
chromatography on silica gel and Sephadex LH-20.

 Final purification is achieved by preparative high-performance liquid chromatography (HPLC)
to yield pure (+)-Ampelopsin F.

Experimental Workflow for Isolation

Sephadex LH-20 [
[Co\umn ‘Chromatography Preparative HPLC ©
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12324271#discovery-and-
characterization-of-ampelopsin-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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